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Compound of Interest

(s)-(4-Benzylmorpholin-3-
Compound Name:
yl)methanol

Cat. No.: B032728

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of (S)-(4-Benzylmorpholin-3-
yl)methanol, a chiral morpholine derivative that serves as a valuable building block in
medicinal chemistry and drug discovery.[1] The protocol is based on the alkylation of (S)-
Morpholin-3-ylmethanol with benzyl bromide.

~hemical ies and

Parameter Value Reference
Molecular Formula C12H17NO2 [2]
Molecular Weight 207.27 g/mol [1][2]

CAS Number 101376-25-4 [1]
Appearance Not specified in literature

Purity >95% (commercially available)  [2]

Storage 2-8°C [2]

Reaction Scheme
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The synthesis involves the N-alkylation of (S)-Morpholin-3-ylmethanol with benzyl bromide in
the presence of a non-nucleophilic base.

Diagram of the Synthetic Pathway
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Caption: Synthetic workflow for (S)-(4-Benzylmorpholin-3-yl)methanol.

Experimental Protocol

This protocol details the step-by-step synthesis of (S)-(4-Benzylmorpholin-3-yl)methanol.

Materials and Reagents
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Reagent Formula MW CAS No. Notes
(S)-Morpholin-3- ) )
CsH11NO:2 117.15 Starting Material
ylmethanol
Benzyl Bromide CsH7Br 171.03 100-39-0 Alkylating Agent
N,N-
Diisopropylethyla  CsHioN 129.24 7087-68-5 Base
mine (DIPEA)
Acetonitrile
CHsCN 41.05 75-05-8 Solvent
(ACN)
Dichloromethane Extraction
CH2Cl2 84.93 75-09-2
(DCM) Solvent

Saturated aq.
Sodium NaHCOs 84.01 144-55-8 Wash Solution

Bicarbonate

Saturated aq.

Potassium KOH 56.11 1310-58-3 Wash Solution
Hydroxide
Sodium Sulfate )
Na2SO0a4 142.04 7757-82-6 Drying Agent
(anhydrous)
Procedure

Reaction Setup: To a solution of (S)-Morpholin-3-ylmethanol in acetonitrile, add N,N-
Diisopropylethylamine (DIPEA) as a base.[3]

» Addition of Alkylating Agent: To the stirred solution, add benzyl bromide.[3]
e Reaction: Stir the reaction mixture at room temperature (approximately 20°C) for 2 hours.[3]

e Solvent Removal: After the reaction is complete, concentrate the mixture under reduced
pressure to remove the acetonitrile.[3]

o Workup and Extraction:
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[e]

Dissolve the residue in dichloromethane.[3]

o

Wash the organic layer sequentially with saturated aqueous sodium bicarbonate and
saturated aqueous potassium hydroxide.[3]

o

Dry the organic layer over anhydrous sodium sulfate.[3]

[¢]

Filter the mixture to remove the drying agent.[3]

¢ Final Concentration: Concentrate the filtrate under reduced pressure to yield the final
product, (S)-(4-Benzylmorpholin-3-yl)methanol.[3]

Expected Yield and Characterization

 Yield: 89%][3]
o Characterization: The product can be characterized by mass spectrometry.

o Mass Spectrometry (MS): [M+H]* ion at m/z 208.[3]

Conversion to Hydrochloride Salt

For improved stability, crystallinity, and handling, the free base can be converted to its
hydrochloride salt.[3]

o Dissolve the purified (S)-(4-Benzylmorpholin-3-yl)methanol in a suitable solvent such as
ethanol or ethyl acetate.

o Treat the solution with hydrochloric acid.
o The hydrochloride salt will precipitate and can be collected by filtration.

The molecular weight of (S)-(4-Benzylmorpholin-3-yl)methanol Hydrochloride is 243.73
g/mol .[3]

Safety Precautions

¢ Work in a well-ventilated fume hood.
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o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

» Benzyl bromide is lachrymatory and a corrosive agent. Handle with extreme care.
o DIPEAIs a corrosive and flammable liquid.
o Dichloromethane is a volatile and potentially carcinogenic solvent.

Diagram of the Experimental Workflow

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

and DIPEA in Acetonitrile

Gdd Benzyl Bromide)

Stir at Room Temperature
for 2 hours

CDissoIve (S)-Morpholin-3—ylmethanoD

Concentrate under

Reduced Pressure

(Dissolve Residue in DCM)
Wash with sat. ag. NaHCOs
and sat. aq. KOH
( Dry over Na2SOa4 )

Concentrate Filtrate

End Product:
(S)-(4-Benzylmorpholin-3-yl)methanol

Click to download full resolution via product page

Caption: Step-by-step experimental workflow for the synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of (S)-(4-
Benzylmorpholin-3-yl)methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032728#step-by-step-synthesis-protocol-for-s-4-
benzylmorpholin-3-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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